Cas no 1314920-15-4 (2,6-dimethylazepane)

• Product Name: 2,6-dimethylazepane
• CAS No: 1314920-15-4
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD19226773
• CID: 4588057
• PubChem ID: 54595234
• Update Time: 2025-06-10

2,6-dimethylazepane Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethylazepane, Mixture of diastereomers
• 1H-Azepine, hexahydro-2,6-dimethyl-
• 2,6-Dimethylazepane
• 2,6-dimethylazepane

• MDL： MFCD19226773
• Inchi： 1S/C8H17N/c1-7-4-3-5-8(2)9-6-7/h7-9H,3-6H2,1-2H3
• InChI Key： VLFIHSMLNPGTQG-UHFFFAOYSA-N
• SMILES： N1CC(C)CCCC1C

Additional information on 2,6-dimethylazepane

Recent Advances in the Study of 2,6-dimethylazepane (CAS: 1314920-15-4): A Comprehensive Research Brief

In recent years, the compound 2,6-dimethylazepane (CAS: 1314920-15-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its seven-membered ring structure with two methyl substituents, has shown promising potential in various therapeutic applications. The unique physicochemical properties of 2,6-dimethylazepane, including its basicity and lipophilicity, make it a valuable scaffold for drug development, particularly in the design of central nervous system (CNS) active compounds and enzyme inhibitors.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of 2,6-dimethylazepane derivatives as potential sigma-1 receptor ligands. The research team employed a combination of computational modeling and medicinal chemistry approaches to optimize the compound's binding affinity. Their findings demonstrated that certain derivatives exhibited nanomolar affinity for the sigma-1 receptor, with improved selectivity over other receptor subtypes. This discovery opens new avenues for developing novel therapeutics for neuropathic pain and neurodegenerative disorders.

Another significant development comes from a 2024 Nature Communications article that investigated the role of 2,6-dimethylazepane in modulating protein-protein interactions. The researchers utilized cryo-EM and X-ray crystallography to elucidate the structural basis of 2,6-dimethylazepane's interaction with specific protein targets. Their work revealed that the compound acts as a molecular glue, stabilizing otherwise transient protein complexes. This mechanism has important implications for targeting undruggable proteins in cancer therapy.

In the realm of synthetic chemistry, recent advancements have been made in the scalable production of 2,6-dimethylazepane. A 2023 Organic Process Research & Development publication detailed a novel catalytic asymmetric synthesis route that achieves >99% enantiomeric excess. This breakthrough addresses previous challenges in obtaining optically pure 2,6-dimethylazepane, which is crucial for pharmaceutical applications where chirality significantly impacts biological activity.

The metabolic stability and pharmacokinetic profile of 2,6-dimethylazepane-containing compounds have also been the subject of recent investigations. A comprehensive ADME study published in Drug Metabolism and Disposition (2024) demonstrated that the 2,6-dimethylazepane scaffold confers favorable metabolic stability compared to similar acyclic amines. The researchers attributed this to the constrained conformation of the azepane ring, which reduces susceptibility to oxidative metabolism by cytochrome P450 enzymes.

Looking forward, several pharmaceutical companies have included 2,6-dimethylazepane derivatives in their preclinical pipelines. Current patent filings indicate active development in areas ranging from antiviral agents to novel antidepressants. The versatility of this scaffold, combined with recent synthetic and analytical advancements, positions 2,6-dimethylazepane as a key structural motif in next-generation drug discovery efforts.